Cas no 4894-26-2 (4,9-dihydro-3H-beta-carboline)

• Product Name: 4,9-dihydro-3H-beta-carboline
• CAS No: 4894-26-2
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 844793
• PubChem ID: 145772
• Update Time: 2025-04-19

4,9-dihydro-3H-beta-carboline Chemical and Physical Properties

Names and Identifiers

• 4,9-dihydro-3H-beta-carboline
• 3H-Pyrido(3,4-b)indole, 4,9-dihydro-
• 4,9-dihydro-3H-Pyrido[3,4-b]indole
• 3,4-dihydrobeta-carboline

• Inchi： 1S/C11H10N2/c1-2-4-10-8(3-1)9-5-6-12-7-11(9)13-10/h1-4,7,13H,5-6H2
• InChI Key： NTYXKFHKVREUMR-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2=C1C=NCC2

Computed Properties

• Exact Mass: 170.08400
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.15000
• LogP: 1.57850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines